Cas no 242459-48-9 ((oxolan-3-yl)methanesulfonyl chloride)

(Oxolan-3-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing sulfonate ester or sulfonamide functionalities. Its oxolane (tetrahydrofuran) backbone enhances solubility in common organic solvents, facilitating reactions under mild conditions. The compound’s reactive sulfonyl chloride group enables efficient derivatization of alcohols, amines, and other nucleophiles, making it valuable for constructing complex molecules in pharmaceuticals and agrochemicals. Its stability under controlled conditions ensures reliable handling, while its selectivity allows for precise functionalization. This reagent is particularly useful in peptide modification and polymer chemistry, offering a balance between reactivity and ease of use. Proper storage under anhydrous conditions is recommended to maintain its efficacy.

(oxolan-3-yl)methanesulfonyl chloride structure

242459-48-9 structure

Product Name:(oxolan-3-yl)methanesulfonyl chloride

CAS No:242459-48-9

MF:C₅H₉ClO₃S

MW:184.641159772873

MDL:MFCD14690839

CID:2837348

PubChem ID:23000703

Update Time:2025-06-08

(oxolan-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- (oxolan-3-yl)methanesulfonyl chloride
- AYWFXFIKZGWGBF-UHFFFAOYSA-N
- TETRAHYDROFURAN-3-YLMETHANESULFONYL CHLORIDE
- AB70561
- 840-749-8
- DTXSID40629496
- DB-405767
- AKOS010814728
- SCHEMBL6964526
- 242459-48-9
- BS-13305
- (TETRAHYDROFURAN-3-YL)METHANESULFONYLCHLORIDE
- MFCD14690839
- Tetrahydro-3-furanmethanesulfonyl chloride
- (TETRAHYDROFURAN-3-YL)METHANESULFONYL CHLORIDE
- EN300-69745
- MDL： MFCD14690839
- Inchi： 1S/C5H9ClO3S/c6-10(7,8)4-5-1-2-9-3-5/h5H,1-4H2
- InChI Key： AYWFXFIKZGWGBF-UHFFFAOYSA-N
- SMILES： ClS(CC1COCC1)(=O)=O

Computed Properties

Exact Mass: 183.9960930Da
Monoisotopic Mass: 183.9960930Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 51.8Å²

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